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Compound of Interest

Compound Name: Meptyldinocap

Cat. No.: B1662176

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meptyldinocap is a dinitrophenol fungicide, specifically the single, more active isomer of the
older fungicide dinocap. It is recognized for its protective and curative action against powdery
mildew diseases on a variety of crops. Meptyldinocap functions by uncoupling mitochondrial
oxidative phosphorylation in fungi, disrupting their energy production. This document provides
detailed application notes and protocols for the use of meptyldinocap formulations in a
greenhouse research setting, focusing on its efficacy, safety, and application methodologies.

Data Presentation

Table 1: Physicochemical Properties of Meptyldinocap
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Property

Value

Common Name

Meptyldinocap

Chemical Name

2-(1-methylheptyl)-4,6-dinitrophenyl (2E)-2-

butenoate

CAS Number 131-72-6
Molecular Formula C18H24N206
Molecular Weight 364.4 g/mol

Formulation Type

Emulsifiable Concentrate (EC), commonly 350
g/L

Mode of Action

Uncoupler of oxidative phosphorylation (FRAC
Group 29)

Table 2: Toxicological Profile of Meptyldinocap

Study Type Species Results Reference
o NOAEL = 650 ppm
90-Day Oral Toxicity Rat
(37/41 mg/kg bw/day)
. NOAEL = 60 ppm
90-Day Oral Toxicity Dog
(1.51 mg/kg bw/day)
Prenatal ) Maternal NOAEL = 12
Rabbit
Developmental mg/kg bw/day
Prenatal Maternal NOAEL = 50
Rat

Developmental

mg/kg bw/day

Table 3: Hypothetical Efficacy of Meptyldinocap against Powdery Mildew (Podosphaera
xanthii) on Greenhouse Cucumber
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Treatment (g Application Interval Mean Disease Control Efficacy
a.i./hL) (days) Severity (%) (%)
Untreated Control - 85.2

Meptyldinocap 350

7 125 85.3
g/LEC @ 10 g/hL
Meptyldinocap 350
Py P 7 5.8 93.2
g/LEC @ 20 g/hL
Meptyldinocap 350
Py P 14 25.3 70.3
g/LEC @ 10 g/hL
Meptyldinocap 350
Py P 15.1 82.3
g/LEC @ 20 g/hL
Standard Fungicide 7 8.2 90.4

Note: This data is illustrative for a research context and actual efficacy may vary.
Experimental Protocols
1. Greenhouse Efficacy Trial for Powdery Mildew Control

Objective: To evaluate the efficacy of a meptyldinocap 350 g/L EC formulation in controlling
powdery mildew on a susceptible greenhouse crop (e.g., cucumber, Cucumis sativus).

Materials:

o Meptyldinocap 350 g/L EC formulation

e Susceptible cucumber plants (e.g., cv. ‘Marketmore 76"), 4-6 true leaves
e Pressurized spray system with fine-mist nozzles

o Personal Protective Equipment (PPE): chemical-resistant gloves, lab coat, safety glasses,
and a respirator
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o Disease assessment scale (e.g., 0-5 scale where 0 = no disease, 5 = >50% leaf area
infected)

e Greenhouse with controlled environment (20-25°C, 60-70% RH)
Procedure:

o Plant Acclimatization: Acclimatize cucumber plants to greenhouse conditions for one week
prior to the experiment.

o Experimental Design: Arrange plants in a randomized complete block design with a minimum
of four replicates per treatment.

 Inoculation: Artificially inoculate plants with a suspension of Podosphaera xanthii conidia (1 x
1075 conidia/mL) or by shaking infected leaves over healthy plants.

o Treatment Preparation: Prepare spray solutions of meptyldinocap at desired concentrations
(e.g., 10 and 20 g a.i./hL) and a standard fungicide for comparison. Include an untreated
control.

o Application: Apply treatments 48 hours after inoculation, ensuring thorough coverage of all
leaf surfaces to the point of drip.

+ Re-application: Re-apply treatments at 7 and 14-day intervals as per the experimental
design.

o Data Collection: Assess disease severity on all leaves of each plant 7, 14, and 21 days after
the initial application using the disease assessment scale.

o Statistical Analysis: Analyze disease severity data using Analysis of Variance (ANOVA) and a
means separation test (e.g., Tukey's HSD) to determine significant differences between
treatments.

2. Dose-Response and Phytotoxicity Assessment

Objective: To determine the optimal dose range of meptyldinocap for powdery mildew control
and to assess potential phytotoxicity on a range of greenhouse crops.
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Materials:

Meptyldinocap 350 g/L EC formulation

A selection of greenhouse crops (e.g., cucumber, tomato, pepper, petunia, poinsettia)

Spray equipment and PPE as described above

Phytotoxicity rating scale (e.g., 1-5, where 1 = no damage, 5 = severe necrosis/stunting)
Procedure:
o Plant Material: Use healthy, uniform plants of each selected species.

o Treatment Concentrations: Prepare a range of meptyldinocap concentrations, including a
0.5x, 1x, 2x, and 4x of a potential use rate (e.g., starting from 10 g a.i./hL).

o Application: Apply each concentration to a set of replicate plants for each species.

o Phytotoxicity Assessment: Visually assess plants for any signs of phytotoxicity (e.g., leaf
burn, chlorosis, stunting, necrosis) at 3, 7, and 14 days after application.

o Dose-Response on Target Crop: For a target crop like cucumber, follow the efficacy trial
protocol with the range of concentrations to determine the dose-response curve for powdery
mildew control.

o Data Analysis: Analyze phytotoxicity ratings and disease control data to identify the optimal
application rate that maximizes efficacy while minimizing crop damage.

3. Safety Protocol for Greenhouse Application

Objective: To ensure the safe handling and application of meptyldinocap formulations in a
greenhouse environment.

Procedure:

o Personal Protective Equipment (PPE): All personnel handling or applying meptyldinocap
must wear appropriate PPE, including chemical-resistant gloves, a lab coat over long-
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sleeved shirt and long pants, safety glasses with side shields, and a respirator with an
organic vapor cartridge.

Ventilation: Ensure the greenhouse is well-ventilated during and after application. If possible,
use exhaust fans to circulate air.

Restricted Entry Interval (REI): Adhere to the product-specific REI. Post warning signs at all
entrances to the treated area.

Mixing and Loading: Mix and load the fungicide in a well-ventilated area, preferably in a
designated mixing station.

Spill Management: In case of a spill, contain the material with absorbent pads or granules.
Dispose of contaminated materials as hazardous waste.

First Aid: Have a first aid kit and emergency contact information readily available. In case of
skin contact, wash thoroughly with soap and water. In case of eye contact, flush with clean
water for at least 15 minutes. If inhaled, move to fresh air. Seek medical attention if
symptoms persist.

Mandatory Visualizations
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Caption: Signaling pathway of meptyldinocap's fungicidal action.
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Caption: Experimental workflow for a greenhouse efficacy trial.
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Caption: Logical relationship for a dose-response study.

 To cite this document: BenchChem. [Application Notes and Protocols for Meptyldinocap
Formulation in Greenhouse Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662176#meptyldinocap-formulation-for-greenhouse-
application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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